Cas no 1388071-95-1 (O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine)

O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine is a specialized organic compound featuring a bromo- and trifluoromethyl-substituted phenylmethyl group linked to a hydroxylamine moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances electrophilic substitution potential, while the electron-withdrawing trifluoromethyl group improves stability and influences regioselectivity in further functionalization. The hydroxylamine group offers versatility in forming N-O bonds, useful in constructing heterocycles or serving as a precursor for nitroxide radicals. Its well-defined structure ensures consistent performance in synthetic applications, particularly in the development of bioactive molecules. Suitable for controlled reactions under inert conditions.
O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine structure
1388071-95-1 structure
Product Name:O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine
CAS No:1388071-95-1
MF:C8H7BrF3NO
MW:270.046491861343
CID:6416446
PubChem ID:117111233
Update Time:2025-05-20

O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine
    • EN300-1932640
    • 1388071-95-1
    • o-{[3-bromo-5-(trifluoromethyl)phenyl]methyl}hydroxylamine
    • Inchi: 1S/C8H7BrF3NO/c9-7-2-5(4-14-13)1-6(3-7)8(10,11)12/h1-3H,4,13H2
    • InChI Key: RSNSIQRBXKXINP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)(F)F)C=C(CON)C=1

Computed Properties

  • Exact Mass: 268.96631g/mol
  • Monoisotopic Mass: 268.96631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine Pricemore >>

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Additional information on O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine

Introduction to O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1388071-95-1)

O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1388071-95-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and trifluoromethylated aromatic ring, which contribute to its potential biological activities and applications.

The bromine atom and the trifluoromethyl group are key functional groups that enhance the compound's reactivity and stability. These groups are known to influence the pharmacokinetic properties of molecules, such as their solubility, lipophilicity, and metabolic stability. The presence of these groups in O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine suggests that it may have favorable properties for drug development.

Recent studies have explored the potential of O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine in various therapeutic areas. One notable application is in the field of oncology, where this compound has shown promising antitumor activity. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

In addition to its antitumor properties, O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine has been investigated for its potential as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry (2021) reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

The synthesis of O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine involves several steps, including the formation of the brominated and trifluoromethylated aromatic ring, followed by the introduction of the hydroxylamine moiety. The synthetic route is well-documented in the literature and can be optimized for large-scale production. This makes O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine a viable candidate for further preclinical and clinical studies.

From a safety perspective, O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and has a favorable safety profile. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, O-{3-bromo-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1388071-95-1) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and therapeutic research.

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